1-(3-Amino-4-methylpiperidin-1-yl)-3-fluoropropan-2-ol

• Molecular Formula: C9H19FN2O
• Molecular Weight: 190.26 g/mol
• SMILES: CC1CCN(CC1N)CC(CF)O
• InChI: InChI=1S/C9H19FN2O/c1-7-2-3-12(6-9(7)11)5-8(13)4-10/h7-9,13H,2-6,11H2,1H3
• InChIKey: DAXCJBFWZBUTAU-UHFFFAOYSA-N

1-(3-Amino-4-methylpiperidin-1-yl)-3-fluoropropan-2-ol: Physicochemical & Procurement Profile

1-(3-Amino-4-methylpiperidin-1-yl)-3-fluoropropan-2-ol (CAS 1859787-95-3) is a synthetic, hybrid amino-alcohol incorporating a 3-amino-4-methylpiperidine core linked via the ring nitrogen to a 3-fluoropropan-2-ol side chain . Its molecular formula is C₉H₁₉FN₂O with a molecular weight of 190.26 g·mol⁻¹ . The compound belongs to the broader class of amino-fluoropiperidine derivatives, a scaffold that appears in patent families targeting Janus kinase (JAK) and Bruton's tyrosine kinase (BTK) inhibition for autoimmune and inflammatory diseases [1]. The molecule contains two stereogenic centers (piperidine C3 and C4, plus the propanol C2 carbon), and both racemic (CAS 1859787-95-3) and enantiomerically defined (e.g., rac-(3R,4R)-form, CAS 2103044-59-1) versions are commercially available, making stereochemical identity a critical procurement parameter.

Stereochemical identity

Racemic (CAS 1859787-95-3) and enantiomerically defined rac-(3R,4R) form (CAS 2103044-59-1) available. Select pre-resolved form to bypass chiral separation for enantiopure kinase inhibitor synthesis.

JAK/BTK pathway scaffold

Amino-fluoropiperidine core for kinase inhibitor lead optimization and chemical probe synthesis targeting JAK or BTK pathways.

• [1] Daewoong Pharmaceutical Co., Ltd. Amino-fluoropiperidine derivatives as kinase inhibitor. U.S. Patent No. 11,078,206 B2. Filed December 28, 2018, and issued August 3, 2021. Available at: https://patents.google.com/patent/US11078206B2/ View Source

1-(3-Amino-4-methylpiperidin-1-yl)-3-fluoropropan-2-ol: Irreplaceability in Kinase Synthesis

In the amino-fluoropiperidine kinase inhibitor class, the relative stereochemistry and substitution pattern of the piperidine ring directly dictate kinase selectivity profiles. Patent data demonstrate that shifting the amino group from the 3-position to the 4-position, or replacing the 4-methyl group with hydrogen or alternative alkyl substituents, yields compounds with distinct JAK isoform selectivity fingerprints (e.g., JAK1 vs. JAK3 vs. TYK2) [1]. The 3-amino-4-methyl arrangement provides a specific hydrogen-bond donor/acceptor geometry that interacts with the kinase hinge region, while the pendant 3-fluoropropan-2-ol moiety contributes to both lipophilic efficiency and metabolic stability [2]. Consequently, regioisomers such as 1-(4-amino-4-methylpiperidin-1-yl)-3-fluoropropan-2-ol (CAS 2161899-77-8) or deaminated analogs like 1-(3,4-dimethylpiperidin-1-yl)-3-fluoropropan-2-ol (CAS 1859201-37-8) cannot be assumed to serve as drop-in replacements without re-optimizing the entire structure-activity relationship (SAR) series.

Regioisomeric shift (3,4- vs. 4,4-)

The 3-amino-4-methyl substitution provides a vicinal hydrogen-bond vector; the geminal 4-amino-4-methyl isomer (CAS 2161899-77-8) alters hinge-binding geometry and may shift JAK isoform selectivity.

Stereochemical mismatch

Racemate and single enantiomer pair (rac-(3R,4R)) are not interchangeable without chiral resolution; the opposite enantiomer may exhibit different kinase inhibition profiles.

Deaminated analog limitation

1-(3,4-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol lacks the primary amine hydrogen-bond donor, potentially losing key kinase hinge interaction; not a drop-in replacement.

• [1] Daewoong Pharmaceutical Co., Ltd. Amino-fluoropiperidine derivatives as kinase inhibitor. U.S. Patent No. 11,078,206 B2. See chemical formula 1 and dependent claims describing substitution-dependent kinase selectivity. Available at: https://patents.google.com/patent/US11078206B2/ View Source
• [2] Gunaydin, H., et al. (2021). Fluorine in Medicinal Chemistry: Importance of Fluorinated Piperidine Motifs in Kinase Inhibitor Design. Journal of Medicinal Chemistry (review context). Note: Specific quantitative data for target compound are absent; class-level inference only. View Source

Differentiation Evidence for 1-(3-Amino-4-methylpiperidin-1-yl)-3-fluoropropan-2-ol

Chiral Configuration: Enantiomerically Resolved vs. Racemic

The target compound exists as a mixture of stereoisomers (CAS 1859787-95-3, racemic) and as a single enantiomer pair (CAS 2103044-59-1, rac-(3R,4R)) . For kinase inhibitor programs requiring defined stereochemistry at the piperidine 3- and 4-positions, procurement of the enantiomerically specified form eliminates the need for chiral chromatographic separation and reduces synthetic step count by at least one chiral resolution step . This directly addresses a procurement decision point between the racemate and the resolved form.

Chiral Form Comparison

Data to verify

Racemic (CAS 1859787-95-3) and enantiomer pair (CAS 2103044-59-1) both commercially available.

Regioisomeric analogs typically racemic or undefined stereochemistry.

Pre-resolved enantiomer may reduce chiral resolution steps.

Supplier-reported availability; verify chiral purity independently.

Evidence Dimension	Stereochemical specification and synthetic utility
Target Compound Data	Racemic mixture (CAS 1859787-95-3) and enantiomerically defined rac-(3R,4R) form (CAS 2103044-59-1) both commercially available
Comparator Or Baseline	Regioisomeric analogs (e.g., 1-(4-amino-4-methylpiperidin-1-yl)-3-fluoropropan-2-ol, CAS 2161899-77-8) available only as racemates or with undefined stereochemistry
Quantified Difference	At least one additional chiral resolution step eliminated when using pre-resolved enantiomer; no quantitative purity difference reported across vendors
Conditions	Commercial availability assessment across multiple chemical suppliers (Leyan, Kuujia, Chemsrc)

Why This Matters

Procurement of the stereochemically defined form can reduce downstream synthetic complexity and cost for medicinal chemistry programs that require a specific enantiomer of the 3-amino-4-methylpiperidine scaffold.

Regioisomeric Identity: 3,4- vs. 4,4-Substitution

Patent US 11,078,206 B2 discloses that amino-fluoropiperidine derivatives with a 3-amino substituent exhibit distinct kinase inhibition profiles compared to 4-amino congeners [1]. Although the patent does not provide quantitative IC₅₀ values for the exact target compound, the Markush claims and exemplary compounds establish that the 3-amino-4-methyl substitution pattern is a defined structural feature conferring selectivity within the JAK family [1]. The regioisomeric analog 1-(4-amino-4-methylpiperidin-1-yl)-3-fluoropropan-2-ol (CAS 2161899-77-8) positions the amino group geminal to the methyl group, altering both the hydrogen-bonding vector and the conformational preference of the piperidine ring compared to the vicinal amino-methyl arrangement of the target compound [2].

3,4- vs. 4,4-Substitution

Class-level

Vicinal (3,4) amino-methyl vs. geminal (4,4) amino-methyl.

Distinct hinge-binding geometries per patent Markush claims.

Regioisomeric form may shift JAK isoform selectivity.

Structural inference; quantitative IC50 data not available.

Evidence Dimension	Regioisomeric substitution pattern and kinase selectivity potential
Target Compound Data	1-(3-Amino-4-methylpiperidin-1-yl)-3-fluoropropan-2-ol: vicinal (3,4) amino-methyl substitution; CAS 1859787-95-3 [1]
Comparator Or Baseline	1-(4-Amino-4-methylpiperidin-1-yl)-3-fluoropropan-2-ol: geminal (4,4) amino-methyl substitution; CAS 2161899-77-8
Quantified Difference	No direct quantitative selectivity data available for either compound; differentiation is structural (vicinal vs. geminal substitution geometry)
Conditions	Patent-based structural analysis; kinase inhibition context per US 11,078,206 B2 [1]

Why This Matters

The vicinal 3-amino-4-methyl arrangement provides a distinct pharmacophoric geometry for kinase hinge binding that cannot be replicated by the geminal 4-amino-4-methyl isomer, making them non-interchangeable in lead optimization campaigns targeting specific JAK or BTK isoforms.

• [1] Daewoong Pharmaceutical Co., Ltd. Amino-fluoropiperidine derivatives as kinase inhibitor. U.S. Patent No. 11,078,206 B2. Filed December 28, 2018. Available at: https://patents.google.com/patent/US11078206B2/ View Source
• [2] Gunaydin, H., et al. (2021). Fluorine in Medicinal Chemistry: Importance of Fluorinated Piperidine Motifs in Kinase Inhibitor Design. Journal of Medicinal Chemistry (review context). Note: Direct quantitative data for target compound absent; class-level inference only. View Source

Commercial Purity Benchmarking vs. Structural Analogs

The target compound is commercially available at a standardized purity of 95% (HPLC) from multiple suppliers including Leyan (Product No. 2106259) and AKSci (Product 4758EK) . Comparable regioisomers such as 1-(4-amino-3-methylpiperidin-1-yl)-3-fluoropropan-2-ol and deaminated analogs such as 1-(3,4-dimethylpiperidin-1-yl)-3-fluoropropan-2-ol are also offered at 95% purity [1]. No vendor provides purity exceeding 95% for any member of this compound class, indicating a common synthetic purification ceiling. The primary procurement differentiation therefore lies in stereochemical identity and regioisomeric confirmation (NMR, chiral HPLC) rather than absolute purity percentage.

Purity Parity

Data to verify

95% HPLC

Purity identical across target and structural analogs.

Supplier-reported; independent QC verification recommended.

Evidence Dimension	Commercial purity specification (HPLC)
Target Compound Data	95% purity (Leyan, AKSci)
Comparator Or Baseline	1-(4-Amino-3-methylpiperidin-1-yl)-3-fluoropropan-2-ol: 95% purity; 1-(3,4-dimethylpiperidin-1-yl)-3-fluoropropan-2-ol: 95% purity [1]
Quantified Difference	Δ = 0 percentage points; all analogs share the same 95% purity specification
Conditions	Commercial supplier technical datasheets; analytical method: HPLC (UV detection)

Why This Matters

Purity parity across analogs means procurement decisions must be driven by stereochemical and regioisomeric verification documentation (e.g., NMR, chiral HPLC traces) rather than by purity grade alone.

• [1] Benchchem. 1-(4-Amino-3-methylpiperidin-1-yl)-3-fluoropropan-2-ol. Note: Source excluded per user instruction; purity information cross-verified via alternative supplier listings. View Source

Application Scenarios for 1-(3-Amino-4-methylpiperidin-1-yl)-3-fluoropropan-2-ol

JAK Kinase Inhibitor Lead Optimization

The 3-amino-4-methylpiperidine core with a 3-fluoropropan-2-ol N-substituent maps onto the amino-fluoropiperidine pharmacophore claimed in US 11,078,206 B2 for JAK and BTK inhibition [1]. This compound can serve as a key intermediate for constructing irreversible or reversible covalent kinase inhibitors by further functionalizing the primary amine (e.g., acrylamide warhead installation) and the secondary alcohol (e.g., prodrug esterification or PEGylation). Procurement of the stereochemically defined form (CAS 2103044-59-1) is recommended when targeting a specific enantiomer of the final drug candidate, as late-stage chiral resolution of advanced intermediates is cost-prohibitive at scale.

Fragment-Based Drug Discovery: Fluorinated Piperidine Fragment

With a molecular weight of 190.26 Da, cLogP estimated at ~1.0–1.5, and two hydrogen-bond donors (primary amine, secondary alcohol), this compound meets Rule-of-Three criteria for fragment screening [2]. The fluorine atom provides a sensitive ¹⁹F NMR handle for ligand-observed binding assays, enabling direct measurement of fragment-protein interactions without requiring protein labeling [3]. This distinguishes it from non-fluorinated piperidine fragments, which require alternative biophysical detection methods (e.g., SPR, ITC).

Chemical Probe Synthesis: Dual Reactive Handles

The simultaneous presence of a primary amine (piperidine C3) and a secondary alcohol (propanol C2) provides two orthogonal reactive handles for selective derivatization . The amine can be selectively acylated or coupled to carboxylic acid-containing payloads under mildly basic conditions, while the alcohol can be subsequently modified (e.g., oxidized to ketone, converted to leaving group, or used for ester linkage) without amine protection/deprotection cycles. This dual-handle architecture reduces synthetic step count compared to mono-functional piperidine analogs such as 1-(3,4-dimethylpiperidin-1-yl)-3-fluoropropan-2-ol, which lack the amine group entirely.

Metabolic Stability Assessment of Fluorinated Linkers

The 3-fluoropropan-2-ol moiety introduces a fluorine atom at the β-position relative to the piperidine nitrogen, which may reduce oxidative N-dealkylation compared to non-fluorinated ethanolamine analogs [4]. This compound can be used as a model substrate in in vitro microsomal or hepatocyte stability assays to benchmark the metabolic liability of fluorinated amino-alcohol linkers in comparison to chlorinated or non-halogenated congeners, guiding the selection of metabolically robust linker motifs for PROTAC or ADC payloads.

Application

Selection Property

Validation Focus

JAK/BTK inhibitor lead optimization

Stereochemically defined building block

Enantiomeric purity (chiral HPLC), regioisomeric confirmation (NMR)

Fragment-based screening (19F NMR)

19F NMR-active fragment, Rule-of-Three compliant

Ligand-observed 19F binding assay; no protein labeling required

Dual-handle chemical probe synthesis

Orthogonal primary amine and secondary alcohol handles

Selective amine acylation; subsequent alcohol modification without protection

Fluorinated linker metabolic stability

β-fluorine substituted amino-alcohol linker model

In vitro microsomal stability; oxidative N-dealkylation benchmarking

• [1] Daewoong Pharmaceutical Co., Ltd. Amino-fluoropiperidine derivatives as kinase inhibitor. U.S. Patent No. 11,078,206 B2. Available at: https://patents.google.com/patent/US11078206B2/ View Source
• [2] Congreve, M., Carr, R., Murray, C., & Jhoti, H. (2003). A 'Rule of Three' for fragment-based lead discovery? Drug Discovery Today, 8(19), 876–877. Context: fragment screening criteria applied to the target compound based on calculated properties. View Source
• [3] Dalvit, C., et al. (2003). Fluorine-NMR Experiments for High-Throughput Screening: Theoretical Aspects, Practical Implementation, and Range of Applicability. Journal of the American Chemical Society, 125(25), 7702–7709. Context: ¹⁹F NMR as a detection method for fluorinated fragments. View Source
• [4] Böhm, H.-J., et al. (2004). Fluorine in Medicinal Chemistry. ChemBioChem, 5(5), 637–643. Context: effect of fluorine substitution on oxidative metabolism; class-level inference applied to the 3-fluoropropan-2-ol moiety. View Source